Cas no 71803-01-5 (N-{4-[(butylsulfonyl)amino]-2-methoxyphenyl}-3-nitroacridin-9-aminium chloride)

• Product name: N-{4-[(butylsulfonyl)amino]-2-methoxyphenyl}-3-nitroacridin-9-aminium chloride
• CAS No: 71803-01-5
• MF: C₂₄H₂₅ClN₄O₅S
• MW: 516.997103452683
• CID: 1751321
• PubChem ID: 51421

N-{4-[(butylsulfonyl)amino]-2-methoxyphenyl}-3-nitroacridin-9-aminium chloride Chemical and Physical Properties

Names and Identifiers

• N-{4-[(butylsulfonyl)amino]-2-methoxyphenyl}-3-nitroacridin-9-aminium chloride
• [4-(butylsulfonylamino)-2-methoxyphenyl]-(3-nitroacridin-9-yl)azanium,chloride
• 71803-01-5
• 1-BUTANESULFONANILIDE, 3'-METHOXY-4'-(3-NITRO-9-ACRIDINYLAMINO)-, HYDROCHLORIDE
• 3'-Methoxy-4'-(3-nitro-9-acridinylamino)-1-butanesulfonanilide hydrochloride

• Inchi： InChI=1S/C24H24N4O5S.ClH/c1-3-4-13-34(31,32)27-16-9-12-21(23(14-16)33-2)26-24-18-7-5-6-8-20(18)25-22-15-17(28(29)30)10-11-19(22)24;/h5-12,14-15,27H,3-4,13H2,1-2H3,(H,25,26);1H
• InChI Key： IHUODVHMDHUBDL-UHFFFAOYSA-N
• SMILES： CCCCS(=O)(=O)NC1=CC(=C(C=C1)[NH2+]C2=C3C=CC(=CC3=NC4=CC=CC=C42)[N+](=O)[O-])OC.[Cl-]

Computed Properties

• Exact Mass: 490.9279
• Monoisotopic Mass: 516.1234188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 785
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 127.6